N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C17H22N4O3/c1-21-11-14(19-20-21)16(22)18-12-17(7-9-24-10-8-17)13-5-3-4-6-15(13)23-2/h3-6,11H,7-10,12H2,1-2H3,(H,18,22)
• InChI Key: OCKIQFZRYQUREJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NCC2(CCOCC2)C3=CC=CC=C3OC
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol

Description

“N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide” is a compound that contains a triazole moiety. Triazole compounds are heterocyclic compounds with two carbon and three nitrogen atoms in a five-membered aromatic azole chain. They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

The synthesis of triazole compounds has attracted much attention due to their significant biological activities. A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of triazole compounds is characterized by a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. The crystal data of a similar compound, C19H16N6O3, was reported with a molecular weight of 367.38 g/mol.

Chemical Reactions Analysis

Triazole compounds are known to exhibit tautomerism in solution. They can undergo regioselective S-alkylation to form a series of S-substituted derivatives.

Mechanism of Action

Target of Action

The compound, N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide, is a triazole derivative . Triazole compounds are known to bind with a variety of enzymes and receptors in the biological system, thus exhibiting versatile biological activities .

Mode of Action

Triazole compounds are known for their ability to interact with various biological targets, leading to changes in cellular functions .

Biochemical Pathways

Triazole compounds are known to influence a wide range of biochemical pathways due to their ability to bind with various enzymes and receptors .

Result of Action

Given the broad biological activity of triazole compounds, it can be inferred that this compound may have multiple effects at the molecular and cellular levels .

Safety and Hazards

While specific safety and hazard data for this compound is not available, it’s important to note that compounds with similar structures may have certain hazards. For example, 1H-1,2,4-Triazole-3-thiol is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3.

Future Directions

Given the therapeutic importance of triazole derivatives, there is ongoing research to synthesize and study their antimicrobial, antioxidant, and antiviral potential. The novel scaffolds of triazole-pyrimidine-based compounds can potentially be developed as neuroprotective and anti-neuroinflammatory agents.